Sialyl Lewis X Sialyl Lewis X Sialyl-lewis X, also known as sialyl lewisx or CD15 antigen, belongs to the class of organic compounds known as n-acylneuraminic acids. These are neuraminic acids carrying an N-acyl substituent. Sialyl-lewis X is soluble (in water) and a moderately acidic compound (based on its pKa).
A trisaccharide antigen expressed on glycolipids and many cell-surface glycoproteins. In the blood the antigen is found on the surface of NEUTROPHILS; EOSINOPHILS; and MONOCYTES. In addition, Lewis X antigen is a stage-specific embryonic antigen.
Brand Name: Vulcanchem
CAS No.: 98603-84-0
VCID: VC0013878
InChI: InChI=1S/C31H52N2O23/c1-9-18(43)21(46)22(47)28(51-9)53-24(12(5-34)32-10(2)38)25(15(42)7-36)54-29-23(48)27(20(45)16(8-37)52-29)56-31(30(49)50)4-13(40)17(33-11(3)39)26(55-31)19(44)14(41)6-35/h5,9,12-29,35-37,40-48H,4,6-8H2,1-3H3,(H,32,38)(H,33,39)(H,49,50)/t9-,12-,13-,14+,15+,16+,17+,18+,19+,20-,21+,22-,23+,24+,25+,26+,27-,28-,29-,31-/m0/s1
SMILES: CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)OC3(CC(C(C(O3)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)O
Molecular Formula: C31H52N2O23
Molecular Weight: 820.7 g/mol

Sialyl Lewis X

CAS No.: 98603-84-0

Reference Standards

VCID: VC0013878

Molecular Formula: C31H52N2O23

Molecular Weight: 820.7 g/mol

Sialyl Lewis X - 98603-84-0

CAS No. 98603-84-0
Product Name Sialyl Lewis X
Molecular Formula C31H52N2O23
Molecular Weight 820.7 g/mol
IUPAC Name (2S,4S,5R,6R)-5-acetamido-2-[(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R)-5-acetamido-1,2-dihydroxy-6-oxo-4-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
Standard InChI InChI=1S/C31H52N2O23/c1-9-18(43)21(46)22(47)28(51-9)53-24(12(5-34)32-10(2)38)25(15(42)7-36)54-29-23(48)27(20(45)16(8-37)52-29)56-31(30(49)50)4-13(40)17(33-11(3)39)26(55-31)19(44)14(41)6-35/h5,9,12-29,35-37,40-48H,4,6-8H2,1-3H3,(H,32,38)(H,33,39)(H,49,50)/t9-,12-,13-,14+,15+,16+,17+,18+,19+,20-,21+,22-,23+,24+,25+,26+,27-,28-,29-,31-/m0/s1
Standard InChIKey LAQPKDLYOBZWBT-NYLDSJSYSA-N
Isomeric SMILES C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@H]([C@H](C=O)NC(=O)C)[C@@H]([C@@H](CO)O)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O[C@@]3(C[C@@H]([C@H]([C@@H](O3)[C@@H]([C@@H](CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)O
SMILES CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)OC3(CC(C(C(O3)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)O
Canonical SMILES CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)OC3(CC(C(C(O3)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)O
Physical Description Solid
Description Sialyl-lewis X, also known as sialyl lewisx or CD15 antigen, belongs to the class of organic compounds known as n-acylneuraminic acids. These are neuraminic acids carrying an N-acyl substituent. Sialyl-lewis X is soluble (in water) and a moderately acidic compound (based on its pKa).
A trisaccharide antigen expressed on glycolipids and many cell-surface glycoproteins. In the blood the antigen is found on the surface of NEUTROPHILS; EOSINOPHILS; and MONOCYTES. In addition, Lewis X antigen is a stage-specific embryonic antigen.
Synonyms 3 alpha Fucosyl N Acetyl Lactosamine
3 alpha-Fucosyl-N-Acetyl Lactosamine
Antigen, Lewis X
Antigens, CD15
CD15 Antigen
CD15 Antigens
Embryonic Antigen-1, Stage-Specific
Galbeta(1-4)Fucalpha(1-3)GlcNAc
Hapten X
Le(X) Antigen
Leu M1 Antigens
Leu-M1 Antigens
Lewis X Antigen
Lewis X Hapten
Lewis X Related Antigens
SSEA 1
SSEA 1 Determinant
SSEA-1
SSEA-1 Determinant
Stage Specific Embryonic Antigen 1
Stage-Specific Embryonic Antigen-1
X Antigen, Lewis
X Hapten, Lewis
PubChem Compound 643990
Last Modified Nov 11 2021
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